![molecular formula C22H24N2O4 B2892487 N-(2-(6,7-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl)-3,4-dimethoxybenzamide CAS No. 851403-01-5](/img/structure/B2892487.png)
N-(2-(6,7-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl)-3,4-dimethoxybenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(2-(6,7-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl)-3,4-dimethoxybenzamide is a chemical compound that has been widely studied for its potential applications in scientific research. This compound is also known as DMXB-A, and it is a selective agonist of the α7 nicotinic acetylcholine receptor (nAChR).
Scientific Research Applications
Sigma-2 Receptor Probes
The development of sigma-2 receptor probes, such as RHM-1 and RHM-2, has been a focal point in studying the sigma-2 receptors' role in vitro. These probes are conformationally flexible benzamide analogues radiolabeled with tritium for high-affinity binding to sigma-2 receptors, providing a tool for exploring receptor function and distribution (Xu et al., 2005).
Tumor Proliferation Imaging
Another significant application is in the evaluation of cellular proliferation in tumors using PET imaging. The compound 18F-ISO-1, a cellular proliferative marker, has shown promise in imaging tumor proliferation, with tumor uptake correlating significantly with Ki-67, a marker for proliferation. This application is crucial for assessing the proliferative status of solid tumors in a clinical setting (Dehdashti et al., 2013).
Synthetic Methodologies
Research also extends to the synthesis of related compounds, demonstrating novel and practical synthetic routes to molecules like YM758 monophosphate, a potent If current channel inhibitor. These methodologies aim to improve the efficiency and scalability of synthesizing such compounds, which are crucial for medicinal chemistry and drug development (Yoshida et al., 2014).
Metabolite Identification and Transporter-Mediated Excretion
The identification of human metabolites of compounds like YM758 and investigation into the transporter-mediated renal and hepatic excretion of these metabolites provide insights into the pharmacokinetics and dynamics of novel therapeutic agents. Understanding the metabolism and excretion pathways is essential for drug safety and efficacy (Umehara et al., 2009).
properties
IUPAC Name |
N-[2-(6,7-dimethyl-2-oxo-1H-quinolin-3-yl)ethyl]-3,4-dimethoxybenzamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H24N2O4/c1-13-9-17-11-16(22(26)24-18(17)10-14(13)2)7-8-23-21(25)15-5-6-19(27-3)20(12-15)28-4/h5-6,9-12H,7-8H2,1-4H3,(H,23,25)(H,24,26) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PLIZQVWYOBTGSO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(C=C1C)NC(=O)C(=C2)CCNC(=O)C3=CC(=C(C=C3)OC)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H24N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
380.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-[2-(6,7-dimethyl-2-oxo-1H-quinolin-3-yl)ethyl]-3,4-dimethoxybenzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.